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Abstract

5H-Cyclopenta[c]pyridine is a heterocyclic aromatic compound that has garnered interest
within medicinal chemistry and materials science due to its unique structural and electronic
properties. As a scaffold, it serves as a foundational component for a variety of derivatives
exhibiting a wide range of biological activities.[1][2][3] This guide provides a comprehensive
analysis of the core physicochemical properties of the parent compound, 5H-
Cyclopenta[c]pyridine. Recognizing the limited availability of direct experimental data for this
specific molecule, this document synthesizes computed data, insights from structurally related
isomers, and established experimental protocols. The objective is to equip researchers with a
robust understanding of its fundamental characteristics, enabling informed decisions in
synthesis, derivatization, and application.
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Molecular Identity and Structure

5H-Cyclopenta[c]pyridine is a bicyclic heteroaromatic compound composed of a pyridine ring
fused to a cyclopentadiene ring. The defining feature is the nitrogen atom at position 6 and the
methylene bridge at the 5-position, which imparts a non-planar geometry to the cyclopentane
moiety.

Table 1: Chemical Identifi

Identifier Type Value Source
IUPAC Name 5H-cyclopenta[c]pyridine [4]
CAS Number 270-60-0 [4]
Molecular Formula CsH7N [4]
Canonical SMILES C1C=CC2=C1C=CN=C2 [4]

MABMYMRINJOUSO-
InChl Key [4]
UHFFFAOYSA-N

Core Physicochemical Properties

The physicochemical properties of a molecule are critical determinants of its behavior in both
chemical and biological systems. They influence solubility, membrane permeability, reactivity,
and formulation characteristics. The data presented here are primarily computed, reflecting the
current state of publicly available information.

Table 2: Computed Physicochemical Data for 5H-
Cyclopenta[c]pyridine
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Property Value Source
Molecular Weight 117.15 g/mol [4]
Exact Mass 117.057849228 Da [4]
:’:z(;l:fical Polar Surface Area 129 A2 n
Calculated logP (XLogP3) 1.6 [4]
Hydrogen Bond Donor Count 0 [4]
Hydrogen Bond Acceptor

C:;untg p ! 4]
Rotatable Bond Count 0 [4]

Basicity and pKa

The lone pair of electrons on the pyridine nitrogen atom confers basic properties to 5H-
Cyclopenta[c]pyridine. The pKa of its conjugate acid (the pyridinium ion) is a crucial
parameter, influencing its ionization state at physiological pH and its utility in acid-base
catalysis. While no experimental pKa value for 5SH-Cyclopenta[c]pyridine is readily available,
we can draw comparisons to its well-studied isomer, 5H-Cyclopenta[b]pyridine, which has a
predicted pKa of approximately 5.15.[5] The electronic environment of the nitrogen atom in the
[c] isomer is expected to be similar, suggesting a pKa in a comparable range.

The pKa value is not merely an academic number; it dictates practical experimental conditions.
For instance, during an aqueous workup, knowing the pKa allows for the selective extraction of
the compound into an acidic aqueous phase by protonation, effectively separating it from non-
basic impurities.

Solubility Profile

Solubility is a cornerstone of drug development and chemical synthesis. The calculated logP of
1.6 for 5H-Cyclopenta[c]pyridine suggests it is moderately lipophilic and likely to exhibit poor
solubility in water but good solubility in a range of organic solvents.[4] The principle of "like
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dissolves like" is a reliable guide; polar solvents can interact with the polar pyridine nitrogen,
while the hydrocarbon framework favors nonpolar solvents.[6]

e Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents are anticipated to be effective
due to their ability to engage in hydrogen bonding with the nitrogen lone pair.

e Polar Aprotic Solvents (e.g., DMSO, Acetonitrile): These will likely dissolve the compound
through dipole-dipole interactions.

e Nonpolar Solvents (e.g., Toluene, Hexane): Solubility in these is expected due to van der
Waals forces acting on the carbocyclic portion of the molecule.[6]

Experimental Protocols for Property Determination

To empower researchers to fill the existing data gaps, this section details robust, self-validating
protocols for determining key physicochemical properties.

Protocol: Spectrophotometric Determination of pKa

This method is ideal for small sample quantities and relies on the change in UV-Vis absorbance
as the compound's ionization state changes with pH.[7]

Methodology:

Preparation of Buffer Solutions: Prepare a series of buffer solutions spanning a pH range
from approximately 3 to 7.

o Stock Solution Preparation: Prepare a concentrated stock solution of 5H-
Cyclopenta[c]pyridine in a suitable organic solvent (e.g., methanol).

o Sample Preparation: Add a small, constant aliquot of the stock solution to each buffer
solution, ensuring the final organic solvent concentration is minimal (<1%) to avoid
perturbing the aqueous pKa.

e Spectroscopic Measurement: Record the UV-Vis spectrum (e.g., from 200-400 nm) for each
sample. The protonated and neutral forms of the molecule will exhibit different absorbance
spectra.[8]
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o Data Analysis: Select a wavelength where the difference in absorbance between the fully
protonated and neutral forms is maximal. Plot absorbance versus pH. The resulting data
should form a sigmoidal curve.[9]

o pKa Determination: The inflection point of the sigmoid curve corresponds to the pH at which
the concentrations of the protonated and neutral species are equal; at this point, pH = pKa.

[9]
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Caption: Workflow for Spectrophotometric pKa Determination.
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Protocol: Equilibrium Solubility Determination via
Shake-Flask Method

The shake-flask method is a gold-standard technique for determining the equilibrium solubility
of a compound in a specific solvent.[6]

Methodology:

o System Preparation: Add an excess amount of solid 5H-Cyclopenta[c]pyridine to a known
volume of the chosen solvent (e.g., water, octanol, or a relevant buffer) in a sealed glass vial.
The presence of undissolved solid is essential.

o Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) for a
sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[6]

o Phase Separation: Centrifuge the vial to pellet the undissolved solid. Carefully filter the
supernatant through a chemically inert syringe filter (e.g., PTFE) to obtain a clear, saturated
solution.[6]

» Quantification: Accurately determine the concentration of the dissolved compound in the
filtrate using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with a UV detector.

» Calibration: Generate a calibration curve using standard solutions of the compound at known
concentrations to ensure accurate quantification.

» Reporting: Express the solubility in units of mg/mL or mol/L at the specified temperature.

Add Excess Solid » | Agitate at Constant Temp

- »| Centrifuge & »| Quantify Concentration Solubility Value
to Solvent (24-72h) Filter Supernatant (HPLC) (mg/mL)

Click to download full resolution via product page
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Caption: Shake-Flask Method for Solubility Determination.
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Spectroscopic Characterization Profile

Spectroscopic data provides the definitive structural fingerprint of a molecule. While
experimental spectra for 5SH-Cyclopenta[c]pyridine are not widely published, this section
outlines the expected characteristics based on its structure and data from related compounds.
[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to be complex due to the asymmetry of the
molecule. Key features would include:

o Signals in the aromatic region (6 7.0-8.5 ppm) corresponding to the protons on the
pyridine ring.

o Signals for the olefinic protons on the cyclopentadiene ring.

o Adistinct signal for the two protons of the CH2 group at the 5-position, likely appearing as
a singlet in the aliphatic region.

e 13C NMR: The carbon spectrum would show eight distinct signals corresponding to the eight
carbon atoms in the molecule. The carbons of the pyridine ring would appear in the
downfield region (6 120-150 ppm), while the cyclopentadiene carbons would be further
upfield.

Infrared (IR) Spectroscopy

The IR spectrum would be characterized by:
e C-H stretching: Aromatic C-H stretches above 3000 cm™1.
e C=C and C=N stretching: Aromatic ring vibrations in the 1400-1600 cm~1* region.

e C-H bending: Out-of-plane bending vibrations in the 700-900 cm~?* region, which can be
diagnostic of the substitution pattern on the pyridine ring.[8][12]

Mass Spectrometry (MS)
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In an electron ionization (EI) mass spectrum, the molecular ion peak (M*) would be observed
at an m/z corresponding to the molecular weight of the compound (117.15). High-resolution
mass spectrometry (HRMS) would confirm the elemental composition (CsH7N).[13][14]

Reactivity and Synthetic Relevance

The 5H-Cyclopenta[c]pyridine scaffold is a valuable building block in organic synthesis. Its
reactivity is governed by the interplay between the electron-deficient pyridine ring and the
cyclopentadiene moiety.

» Pyridine Nitrogen: The basic nitrogen atom can be protonated, alkylated, or oxidized to an N-
oxide.

e Aromatic Ring: The pyridine ring is generally deactivated towards electrophilic aromatic
substitution but can undergo nucleophilic substitution, particularly with activation.

» Cyclopentadiene Moiety: The CHz group is potentially acidic and could be deprotonated with
a strong base to form a cyclopentadienyl-like anion, a key intermediate for further
functionalization.

Derivatives of cyclopenta[c]pyridine have shown significant promise as antiviral, fungicidal, and
insecticidal agents, highlighting the therapeutic and agrochemical potential of this core
structure.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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